Cas no 2091604-76-9 (4-(3,4-dimethylphenyl)-1H-pyrazol-5-amine)

• Product Name: 4-(3,4-dimethylphenyl)-1H-pyrazol-5-amine
• CAS No: 2091604-76-9
• MF: C₁₁H₁₃N₃
• MW: 187.241021871567
• CID: 6609272
• PubChem ID: 62900167
• Update Time: 2025-08-05

4-(3,4-dimethylphenyl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-(3,4-dimethylphenyl)-1H-pyrazol-5-amine
• EN300-1148410
• AKOS012196598
• 2091604-76-9

• Inchi： 1S/C11H13N3/c1-7-3-4-9(5-8(7)2)10-6-13-14-11(10)12/h3-6H,1-2H3,(H3,12,13,14)
• InChI Key： XTAGNJIDLXCTFP-UHFFFAOYSA-N
• SMILES： N1C(=C(C=N1)C1C=CC(C)=C(C)C=1)N

Computed Properties

• Exact Mass: 187.110947427g/mol
• Monoisotopic Mass: 187.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 54.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 4-(3,4-dimethylphenyl)-1H-pyrazol-5-amine

4-(3,4-Dimethylphenyl)-1H-Pyrazol-5-Amine: A Comprehensive Overview

The compound 4-(3,4-dimethylphenyl)-1H-pyrazol-5-amine, also known by its CAS number 2091604-76-9, is a fascinating molecule with significant applications in various fields. This compound belongs to the class of pyrazole derivatives, which are widely studied for their unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and materials science. The structure of this compound consists of a pyrazole ring substituted with a dimethylphenyl group at the 4-position and an amino group at the 5-position. This combination of functional groups imparts versatile reactivity and selectivity to the molecule.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery. For instance, researchers have explored the potential of 4-(3,4-dimethylphenyl)-1H-pyrazol-5-amine as a lead compound for developing new therapeutics targeting various diseases. Its ability to act as a ligand in metalloenzyme inhibition has been particularly promising. In one study published in 2023, scientists demonstrated that this compound could effectively inhibit the activity of certain metalloproteases, which are implicated in conditions such as cancer and neurodegenerative diseases.

In addition to its pharmacological applications, 4-(3,4-dimethylphenyl)-1H-pyrazol-5-amine has shown potential in the field of agrochemistry. Researchers have investigated its role as a plant growth regulator and found that it can enhance stress tolerance in crops under adverse environmental conditions. This property makes it a valuable candidate for developing sustainable agricultural solutions.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the dimethylphenyl precursor. One common approach is the Friedel-Crafts alkylation reaction, which allows for the introduction of the dimethyl group onto the aromatic ring. Subsequent steps involve cyclization reactions to form the pyrazole ring and functionalization to introduce the amino group at the 5-position. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound.

From a structural perspective, 4-(3,4-dimethylphenyl)-1H-pyrazol-5-amine exhibits interesting electronic properties due to its conjugated system. The presence of electron-donating groups such as methyl and amino groups significantly influences its reactivity. Computational studies have revealed that these substituents enhance the molecule's ability to participate in hydrogen bonding and π-interactions, making it suitable for applications in supramolecular chemistry.

In conclusion, 4-(3,4-dimethylphenyl)-1H-pyrazol-5-amine is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and reactivity make it an attractive target for further research and development. As new studies continue to uncover its potential, this compound is poised to play an increasingly important role in advancing scientific and technological innovations.